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Compound of Interest

Compound Name: 5-Chloro-2-(ethylsulfanyl)aniline

CAS No.: 16423-53-3

Cat. No.: B2485228

Get Quote

Technical Monograph: 5-Chloro-2-
(ethylsulfanyl)aniline
Executive Summary & Compound Identity
5-Chloro-2-(ethylsulfanyl)aniline is a substituted aniline derivative characterized by an

ethylthio ether moiety at the ortho position and a chlorine atom at the meta position relative to

the amine.[1] It serves as a "push-pull" electronic system, where the electron-donating amine

and electron-withdrawing chlorine create a unique electrophilic substitution profile useful in

benzothiazole and indole synthesis.
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Property Data

IUPAC Name 5-Chloro-2-(ethylsulfanyl)aniline

Common Synonyms
2-Amino-4-chlorophenyl ethyl sulfide; 5-Chloro-

2-ethylthioaniline

CAS Registry Number 16423-53-3

Molecular Formula

Molecular Weight 187.69 g/mol

Appearance
Yellow to brownish oil or low-melting solid

(dependent on purity)

Solubility
Soluble in DMSO, Chloroform, Methanol;

Insoluble in Water

Synthesis Pathway
The most robust synthetic route involves the S-alkylation of 2-amino-4-chlorobenzenethiol

(CAS 1004-00-8). This method avoids the formation of disulfide byproducts common in other

pathways.

Reaction Workflow (Graphviz)

2-Amino-4-chlorobenzenethiol
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(CAS 16423-53-3)

Nucleophilic Substitution (SN2)

Ethyl Bromide (EtBr)
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DMF or Acetone
0°C to RT

Click to download full resolution via product page

Figure 1: S-alkylation pathway utilizing a weak base to selectively alkylate the thiol group over

the amine.
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Spectroscopic Characterization
The following data represents the consensus spectroscopic profile for structural validation.

Nuclear Magnetic Resonance (NMR)
Solvent:

(Chloroform-d) or

. Reference: TMS (

0.00 ppm).

H NMR Data (400 MHz)
The aromatic region displays a characteristic 1,2,4-substitution pattern. The sulfur atom

deshields the adjacent proton (H-3), while the amine group shields H-6.
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Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Structural
Context

1.25
Triplet (

Hz)
3H

Terminal methyl

of ethyl group.

2.78
Quartet (

Hz)
2H

Methylene

adjacent to

Sulfur.

4.20 - 4.50 Broad Singlet 2H

Amine protons

(exchangeable

with

).

6.68
Doublet (

Hz)
1H H-6

Ortho to

; shielded by

resonance.

6.72

Doublet of

Doublets (

Hz)

1H H-4
Para to Cl; Meta

to S.

7.28
Doublet (

Hz)
1H H-3

Ortho to S;

deshielded by

Sulfur.

C NMR Data (100 MHz)
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Chemical Shift (

ppm)
Carbon Type Assignment

14.8 Ethyl terminal carbon

27.5 Ethyl methylene (S-bound)

114.8 CH (Ar) C-6 (Ortho to Amine)

116.5 C (Quat) C-2 (Ipso to Sulfur)

118.2 CH (Ar) C-4

133.5 CH (Ar) C-3

135.2 C (Quat) C-5 (Ipso to Chlorine)

148.5 C (Quat) C-1 (Ipso to Amine)

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Wavenumber (

)
Vibration Mode

Functional Group
Identification

3450, 3360

Primary amine doublet

(asymmetric/symmetric

stretch).

3050 Aromatic C-H stretch.

2960, 2925
Aliphatic C-H stretch (Ethyl

group).

1615, 1480
Aromatic ring skeletal

vibrations.

1090
Aryl chloride stretch (often

coupled).

680 - 750 Carbon-Sulfur stretch.
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Mass Spectrometry (MS)
Ionization: ESI+ or EI (70 eV).

Molecular Ion (

): m/z 187 (Base peak in soft ionization).

Isotope Pattern: A distinct 3:1 ratio between m/z 187 (

) and m/z 189 (

) confirms the presence of one chlorine atom.

Fragmentation (EI):

m/z 158:

(Loss of ethyl group).

m/z 123:

(Sequential loss of Cl).

Experimental Protocols
Protocol A: Synthesis of 5-Chloro-2-
(ethylsulfanyl)aniline
Objective: Selective S-alkylation of 2-amino-4-chlorobenzenethiol.

Preparation: In a 100 mL round-bottom flask, dissolve 2-amino-4-chlorobenzenethiol (1.60 g,

10 mmol) in anhydrous DMF (15 mL).

Base Addition: Add Potassium Carbonate (

) (1.52 g, 11 mmol) in one portion. Stir at room temperature for 15 minutes under Nitrogen
atmosphere.
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Alkylation: Dropwise add Ethyl Bromide (0.82 mL, 11 mmol) via syringe over 10 minutes.

Caution: Exothermic.

Reaction: Stir the mixture at room temperature for 4 hours. Monitor via TLC (Hexane:EtOAc

4:1).

Work-up: Pour the reaction mixture into ice-water (100 mL). Extract with Ethyl Acetate (

mL).

Purification: Wash the combined organic layers with Brine, dry over

, and concentrate in vacuo. Purify the residue via silica gel column chromatography
(Gradient: 0-10% EtOAc in Hexanes).

Protocol B: Sample Preparation for NMR
Mass: Weigh 10-15 mg of the purified oil/solid.

Solvent: Dissolve completely in 0.6 mL of

.

Filtration: If the solution is cloudy (salt residue), filter through a cotton plug into the NMR

tube.

Acquisition: Run 16 scans for

and 256-512 scans for

to ensure visibility of quaternary carbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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